Cas no 21418-04-2 (1,4-Naphthalenedione,5-hydroxy-8-methoxy-)

• Product name: 1,4-Naphthalenedione,5-hydroxy-8-methoxy-
• CAS No: 21418-04-2
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 287235
• PubChem ID: 334360

1,4-Naphthalenedione,5-hydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,5-hydroxy-8-methoxy-
• 5-hydroxy-8-methoxynaphthalene-1,4-dione
• 1, 5-hydroxy-8-methoxy-
• 5-hydroxy-8-methoxy-1,4-naphthoquinone
• AC1L7F7B
• NSC339302
• O-methylnaphthazarin
• Y6127
• 21418-04-2
• NSC-339302
• SCHEMBL17265615
• DTXSID00319068
• 1,4-Naphthalenedione, 5-hydroxy-8-methoxy-

• Inchi： InChI=1S/C11H8O4/c1-15-9-5-4-7(13)10-6(12)2-3-8(14)11(9)10/h2-5,13H,1H3
• InChI Key： CQDYYFBBSBVPHU-UHFFFAOYSA-N
• SMILES： COC1=CC=C(O)C2C(C=CC(=O)C1=2)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 456.5°Cat760mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.628
• PSA: 63.6
• LogP: 1.33600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones